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Compound of Interest

Compound Name: Herbarin

Cat. No.: B15565999 Get Quote

Disclaimer: Initial searches for "Herbarin" did not yield specific safety and handling information.

The following guidance is provided for Herbacetin, a chemical compound with available safety

data that aligns with the nature of the user's request. It is crucial to always consult the specific

Safety Data Sheet (SDS) for any chemical before handling.

This guide furnishes critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Herbacetin. Adherence to these

procedures is essential for maintaining a safe laboratory environment and minimizing exposure

risk.

Chemical and Hazard Identification
Herbacetin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Although comprehensive toxicological properties have not been fully investigated, it

is imperative to handle this compound with care, utilizing appropriate personal protective

equipment and engineering controls.[1]
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Property Data

CAS Number 527-95-7

Molecular Formula C₁₅H₁₀O₇

Molecular Weight 302.24 g/mol

GHS Classification

Acute Toxicity, Oral (Category 4), H302; Acute

Aquatic Toxicity (Category 1), H400; Chronic

Aquatic Toxicity (Category 1), H410

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Storage Conditions Powder: -20°C; In Solvent: -80°C

Solubility
DMSO: 60 mg/mL; Water (estimated): 2.47

mg/mL

Personal Protective Equipment (PPE) and
Engineering Controls
A comprehensive PPE strategy is mandatory when handling Herbacetin due to its hazard

profile.[1]
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Control Measure Specification

Engineering Controls

All weighing and reconstitution of powdered

Herbacetin must occur inside a chemical fume

hood or a powder containment balance

enclosure.[1]

Hand Protection
Wear two pairs of chemotherapy-rated nitrile

gloves that meet the ASTM D6978 standard.[1]

Eye/Face Protection Safety glasses or goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection NIOSH-approved dust respirator.[2]

Experimental Protocols: Handling and Disposal
Designated Area: All work with Herbacetin should be conducted in a designated and clearly

marked area of the laboratory.[1]

Handling Workflow:

Donning PPE: Before entering the designated area, put on all required PPE in the following

order: gown, inner gloves, outer gloves, eye/face protection, and respirator (if required).[1]

Weighing: Use anti-static weigh paper or a weighing boat. Handle with care to avoid creating

dust.[1]

Post-Handling: After completing work, wipe down the work surface with an appropriate

decontaminating solution (e.g., 70% ethanol).[1]

Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination.[1]

Disposal: Dispose of all single-use PPE as contaminated waste.[1]

Disposal Plan:
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Segregation: All waste contaminated with Herbacetin, including empty containers, used PPE,

and spill clean-up materials, must be collected separately from regular lab trash.[1]

Labeling: Collect waste in a clearly labeled, sealed container marked "Hazardous Chemical

Waste: Herbacetin."[1]

Emergency Procedures
Emergency Equipment: Ensure an eye-wash station and safety shower are readily accessible

and have been recently tested. A chemical spill kit appropriate for solid reagents should be

nearby.[1]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed waste container.[1]

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a

physician.
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Caption: Workflow for the safe handling of Herbacetin.
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Caption: Emergency response plan for Herbacetin exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15565999?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565999?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. benchchem.com [benchchem.com]

2. ekfusa.com [ekfusa.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Herbacetin]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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